Cas no 2320143-71-1 (3-bromo-5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}pyridine)

• Product Name: 3-bromo-5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}pyridine
• CAS No: 2320143-71-1
• MF: C₁₃H₁₀BrN₃O
• MW: 304.142001628876
• CID: 6267326
• PubChem ID: 121191012
• Update Time: 2025-06-27

3-bromo-5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}pyridine
• (5-bromopyridin-3-yl)-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)methanone
• CHEMBL4939255
• F6555-6314
• 2320143-71-1
• 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine
• (5-bromopyridin-3-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone
• AKOS032749331

• Inchi： 1S/C13H10BrN3O/c14-11-4-10(5-15-6-11)13(18)17-7-9-2-1-3-16-12(9)8-17/h1-6H,7-8H2
• InChI Key： NQXZKBQBZAUUFR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CC2C(=CC=CN=2)C1)=O

Computed Properties

• Exact Mass: 303.00072g/mol
• Monoisotopic Mass: 303.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.1Ų

Additional information on 3-bromo-5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}pyridine

Introduction to 3-Bromo-5-{5H,6H,7H-Pyrrolo[3,4-b]pyridine-6-Carbonyl}pyridine (CAS No. 2320143-71-1)

3-Bromo-5-{5H,6H,7H-Pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine, with the CAS number 2320143-71-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a pyrrolo[3,4-b]pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development.

In terms of its biological properties, 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine has shown promising activity in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of kinases, which are crucial enzymes in cellular signaling pathways associated with cancer and inflammatory diseases.

The mechanism of action of 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine involves its ability to bind to the active site of target enzymes, thereby disrupting their function. This binding is facilitated by the presence of the brominated pyridine ring and the pyrrolo[3,4-b]pyridine moiety, which provide the necessary structural complementarity for effective interaction with the enzyme's active site.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine in treating various diseases. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

Beyond its potential as a therapeutic agent, 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine has also been explored for its use as a tool compound in academic research. Its unique structure and biological activity make it an invaluable tool for studying enzyme inhibition and cellular signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug development.

In conclusion, 3-bromo-5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}pyridine (CAS No. 2320143-71-1) represents a promising compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to advance, it is anticipated that this compound will play an increasingly important role in the field of medicinal chemistry and pharmaceutical science.